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Compound of Interest

Compound Name: 2-Bromo-4,5-difluoroaniline

CAS No.: 64695-79-0

Cat. No.: B1280351

Get Quote

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and

materials science research, halogenated anilines serve as indispensable structural motifs and

synthetic intermediates. 2-Bromo-4,5-difluoroaniline (CAS No: 64695-79-0) is a prime

example of such a versatile building block.[1][2] Its unique substitution pattern—featuring an

amine for nucleophilic reactions, a bromine atom for cross-coupling chemistry, and two fluorine

atoms to modulate electronic properties and metabolic stability—makes it a highly valuable

precursor.

This technical guide provides a comprehensive analysis of the core spectroscopic data for 2-
Bromo-4,5-difluoroaniline. As scientists and developers, an unambiguous understanding of a

molecule's spectroscopic signature is paramount for reaction monitoring, quality control, and

structural verification. Herein, we delve into the Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data, interpreting the spectral features through the lens of

fundamental principles and field-proven experience. The objective is to equip researchers with

a self-validating framework for the confident identification and characterization of this key

synthetic intermediate.
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Molecular Structure and Spectroscopic Overview
The arrangement of substituents on the aniline ring dictates the entirety of its spectroscopic

output. The bromine atom, the two adjacent fluorine atoms, and the amino group each exert

distinct electronic effects (inductive and resonance), which create a unique and identifiable

signature in every analytical technique employed.

Caption: Molecular structure of 2-Bromo-4,5-difluoroaniline with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Analysis
NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of

an organic molecule. For 2-Bromo-4,5-difluoroaniline, a combination of ¹H, ¹³C, and ¹⁹F NMR

is required for a complete structural assignment.

¹H NMR Spectroscopy
The proton NMR spectrum reveals two distinct signals for the aromatic protons, H-3 and H-6.

Their chemical shifts are influenced by the neighboring substituents. The electron-donating

amine group tends to shield protons (shift them upfield), while the electronegative halogens

deshield them (shift them downfield). The resulting signals are complex multiplets due to

proton-proton (H-H) and proton-fluorine (H-F) couplings.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Proton
Assignment

Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constants (J,
Hz)

Integration

H-6 ~ 7.15 dd
³JH6-F5 ≈ 7-9,
⁴JH6-H3 ≈ 2-3

1H

H-3 ~ 6.80 dd
³JH3-F4 ≈ 9-11,

⁴JH3-H6 ≈ 2-3
1H

| NH₂ | ~ 3.80 | br s | - | 2H |
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Causality Behind Assignments:

H-6: This proton is ortho to the electron-donating NH₂ group and meta to a fluorine atom (F-

5). The strong shielding from the amine group places it upfield relative to a standard benzene

proton (7.34 ppm). It appears as a doublet of doublets due to a significant 3-bond coupling to

the adjacent F-5 and a smaller 4-bond coupling to H-3.

H-3: This proton is positioned between the bromine and a fluorine atom (F-4), both of which

are electron-withdrawing. However, it is also para to the strongly donating amine group. The

net effect places it upfield. Its multiplicity is a doublet of doublets, arising from a large 3-bond

coupling to F-4 and the same 4-bond coupling to H-6.

NH₂: The amine protons typically appear as a broad singlet due to quadrupole broadening

and exchange with trace amounts of water. The chemical shift can vary significantly with

concentration and solvent.

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum is expected to show six distinct signals, one for each

carbon in the aromatic ring. The chemical shifts are heavily influenced by the attached atoms,

with carbons bonded to electronegative halogens appearing significantly downfield.[3] A key

diagnostic feature is the presence of large carbon-fluorine coupling constants (¹JCF and ²JCF),

which split the signals of the fluorinated carbons and their immediate neighbors.[3]

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Carbon Assignment Chemical Shift (δ, ppm) C-F Coupling (J, Hz)

C-1 (C-NH₂) ~ 140 ³JC1-F5 ≈ 3-5

C-2 (C-Br) ~ 105 ³JC2-F4 ≈ 4-6

C-3 (C-H) ~ 118 ²JC3-F4 ≈ 18-22

C-4 (C-F) ~ 155
¹JC4-F4 ≈ 240-250, ²JC4-F5 ≈

15-20

C-5 (C-F) ~ 148
¹JC5-F5 ≈ 235-245, ²JC5-F4 ≈

15-20
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| C-6 (C-H) | ~ 116 | ²JC6-F5 ≈ 18-22 |

Causality Behind Assignments:

C-4 and C-5: These carbons are directly bonded to fluorine, resulting in large one-bond

coupling constants (¹JCF) and causing their signals to be far downfield.[3] They are further

split by smaller two-bond couplings to the adjacent fluorine.

C-3 and C-6: These carbons are adjacent to a fluorine atom and will exhibit significant two-

bond C-F coupling.

C-1 and C-2: These carbons are three bonds away from a fluorine atom and will show the

smallest, yet often observable, C-F coupling. The carbon bearing the bromine (C-2) is shifted

upfield due to the "heavy atom effect".

¹⁹F NMR Spectroscopy
¹⁹F NMR is exceptionally informative for fluorinated compounds due to its high sensitivity and

wide chemical shift range, which minimizes signal overlap.[4][5] For 2-Bromo-4,5-
difluoroaniline, two signals are expected. These signals will be split into multiplets by coupling

to each other (³JFF) and to nearby protons (³JFH).

Table 3: Predicted ¹⁹F NMR Data (470 MHz, CDCl₃, CFCl₃ standard at 0 ppm)

Fluorine
Assignment

Chemical Shift (δ,
ppm)

Multiplicity
Coupling
Constants (J, Hz)

F-4 ~ -125 to -135 dd
³JF4-F5 ≈ 20, ³JF4-
H3 ≈ 9-11

| F-5 | ~ -135 to -145 | dd | ³JF4-F5 ≈ 20, ³JF5-H6 ≈ 7-9 |

Causality Behind Assignments:

The chemical shifts of fluorine on an aromatic ring are sensitive to the electronic nature of

the other substituents.[6]
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The two fluorine atoms are ortho to each other, leading to a characteristic three-bond F-F

coupling constant of approximately 20 Hz.

Each fluorine is also ortho to a proton, resulting in three-bond H-F couplings that match the

values observed in the ¹H NMR spectrum. This correlation is a powerful confirmation of the

structural assignment.

Caption: Standard workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy Analysis
IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule. The spectrum of 2-Bromo-4,5-difluoroaniline is dominated by absorptions from

the amine N-H bonds, the aromatic ring, and the carbon-halogen bonds.

Table 4: Characteristic IR Absorption Bands

Wavenumber (cm⁻¹) Intensity
Assignment of Vibrational
Mode

3480 - 3380 Medium
N-H Asymmetric &
Symmetric Stretch
(Primary Amine)

3100 - 3000 Medium Aromatic C-H Stretch

1630 - 1600 Strong N-H Scissoring (Bending)

1520 - 1470 Strong Aromatic C=C Ring Stretch

1300 - 1200 Strong Aromatic C-N Stretch

1250 - 1150 Strong Aryl C-F Stretch

880 - 800 Strong C-H Out-of-plane Bending

| 700 - 550 | Medium | C-Br Stretch |

Interpretation of Key Bands:
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N-H Stretches: A primary amine (NH₂) characteristically shows two distinct bands in this

region, corresponding to the asymmetric and symmetric stretching modes.[7] Their presence

is a definitive indicator of the -NH₂ group.

Aromatic Region: The sharp peaks for aromatic C-H stretching and the strong C=C ring

stretching bands confirm the presence of the benzene ring.

Fingerprint Region: The region below 1500 cm⁻¹ is complex but contains highly diagnostic

information. The strong absorptions for C-F and C-N stretching, along with the C-Br stretch

at lower wavenumbers, are crucial for confirming the full substitution pattern.[8]

Mass Spectrometry (MS) Analysis
Mass spectrometry provides the molecular weight and elemental composition of a compound

through the analysis of its mass-to-charge ratio (m/z) and its fragmentation patterns upon

ionization.

Molecular Weight: C₆H₄BrF₂N has a monoisotopic mass of 206.9495 u and an average

molecular weight of 208.00 g/mol .[1]

Table 5: Key Mass Spectrometry Data (Electron Ionization)

m/z Value Relative Intensity Assignment

209 ~ 98%
[M+2]⁺ (Molecular ion with
⁸¹Br)

207 100% [M]⁺ (Molecular ion with ⁷⁹Br)

128 High [M - Br]⁺

| 108 | Moderate | [M - Br - HF]⁺ |

Interpretation of Key Features:

Molecular Ion (M⁺) Cluster: The most telling feature in the mass spectrum is the molecular

ion cluster at m/z 207 and 209. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a
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1:1 natural abundance. This results in two peaks of almost equal height separated by 2 m/z

units, which is an unmistakable signature for a monobrominated compound.

Primary Fragmentation: The weakest bond in the molecule is the C-Br bond. Therefore, the

most abundant fragment ion ([M - Br]⁺ at m/z 128) typically results from the loss of the

bromine radical. This fragmentation provides strong evidence for the presence and location

of the bromine atom.
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Sample Introduction

Gas Chromatography (Separation)

Mass Spectrometry (Detection)

Prepare dilute solution 
in volatile solvent 

(e.g., Ethyl Acetate)

Inject into GC

Vaporization 
in injector port

Separation on 
capillary column

Ionization 
(e.g., Electron Ionization)

Eluent

Mass Analyzer 
(Separates ions by m/z)

Detector

Mass Spectrum

Signal

Click to download full resolution via product page

Caption: Generalized workflow for Gas Chromatography-Mass Spectrometry (GC-MS).
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Self-Validating Experimental Protocols
To ensure reproducibility and accuracy, the following protocols are provided as a robust starting

point. Instrumentation should always be calibrated and validated according to manufacturer

and laboratory standard operating procedures.

NMR Spectroscopy Protocol
Sample Preparation: Accurately weigh 10-20 mg of 2-Bromo-4,5-difluoroaniline. Dissolve

the sample in ~0.7 mL of a high-purity deuterated solvent (CDCl₃ is recommended for good

solubility) in a clean, dry 5 mm NMR tube. Ensure the sample is fully dissolved.

Expertise Note: The choice of solvent is critical. CDCl₃ is aprotic and will not exchange

with the amine protons, allowing for their observation.

Instrument Setup: Insert the tube into the spectrometer. Lock the field frequency to the

deuterium signal of the solvent. Perform automated or manual shimming to optimize the

magnetic field homogeneity, aiming for a narrow and symmetrical solvent peak shape.

¹H Acquisition: Acquire a standard one-pulse proton spectrum. Use a 30-degree pulse angle

and a relaxation delay of at least 2 seconds to allow for adequate T1 relaxation, ensuring

more accurate integration.

¹³C Acquisition: Use a standard proton-decoupled pulse sequence (e.g., zgpg30). An

acquisition time of 1-2 seconds and a relaxation delay of 2 seconds are typical. A sufficient

number of scans (e.g., 1024 or more) will be required to achieve a good signal-to-noise ratio.

¹⁹F Acquisition: Acquire a standard one-pulse fluorine spectrum. Proton decoupling is often

unnecessary but can be used to simplify multiplets if H-F couplings complicate analysis.

Ensure the spectral width is large enough to encompass the expected chemical shifts.

ATR-IR Spectroscopy Protocol
Background Collection: Ensure the Attenuated Total Reflectance (ATR) crystal is clean. Use

a swab with isopropanol or another suitable solvent and dry completely. Collect a

background spectrum of the empty crystal.
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Trustworthiness Note: A clean, high-quality background is essential for removing

atmospheric (H₂O, CO₂) and system-related artifacts from the sample spectrum.

Sample Analysis: Place a small amount of the solid 2-Bromo-4,5-difluoroaniline powder

onto the ATR crystal. Apply pressure using the anvil to ensure good contact between the

sample and the crystal surface.

Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans at a resolution of 4

cm⁻¹ are sufficient.

Cleaning: Thoroughly clean the crystal post-analysis to prevent cross-contamination.

GC-MS Protocol
Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a high-purity

volatile solvent like ethyl acetate or dichloromethane.

Instrument Method:

GC: Use a standard non-polar capillary column (e.g., DB-5ms). Set a temperature

program that starts at a low temperature (~50 °C) and ramps to a high temperature (~280

°C) to ensure elution of the analyte and cleaning of the column. A typical ramp rate is 10-

20 °C/min. The injector temperature should be ~250 °C.

MS: Use Electron Ionization (EI) at 70 eV. Set the mass analyzer to scan a range that

includes the expected molecular ion and fragments (e.g., m/z 40-300).

Data Acquisition: Inject 1 µL of the sample solution. The resulting total ion chromatogram

(TIC) should show a single sharp peak corresponding to 2-Bromo-4,5-difluoroaniline. The

mass spectrum is obtained from this peak.

Self-Validation: The retention time provides one layer of identification, while the mass

spectrum provides the definitive structural confirmation.

Conclusion
The spectroscopic profile of 2-Bromo-4,5-difluoroaniline is a unique confluence of the

individual effects of its amine, bromine, and fluorine substituents. ¹H and ¹⁹F NMR provide
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definitive information on proton-fluorine connectivity through their mutual spin-spin coupling. ¹³C

NMR confirms the carbon skeleton and reveals large C-F coupling constants. IR spectroscopy

offers rapid verification of the primary amine and aromatic functionalities. Finally, mass

spectrometry provides an unambiguous determination of the molecular weight and the

presence of a single bromine atom through its characteristic isotopic pattern. By synthesizing

the data from these orthogonal techniques as outlined in this guide, researchers can achieve a

high degree of confidence in the identity and purity of this important chemical building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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